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Compound Name: Basketane

CAS No.: 5603-27-0

Cat. No.: B15799688
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Introduction
Basketane, with the systematic IUPAC name pentacyclo[4.4.0.02,5.03,8.04,7]decane, is a

polycyclic alkane with the chemical formula C₁₀H₁₂. Its unique basket-like cage structure has

garnered interest in the field of organic chemistry.[1][2] First synthesized in 1966 independently

by the research groups of S. Masamune and W. G. Dauben and D. L. Whalen, its rigid

framework and strained ring system make it a valuable subject for studies in molecular stability

and reactivity. This document outlines two established synthetic routes to basketane, both of

which feature a pivotal Diels-Alder reaction.

Synthetic Route 1: From Cyclooctatetraene and
Maleic Anhydride
This initial synthesis of basketane involves a multi-step process commencing with a [4+2]

cycloaddition. The key stages of this synthesis are outlined below.
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Experimental Workflow: Synthesis of Basketane from
Cyclooctatetraene
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Caption: Workflow for the synthesis of basketane starting from cyclooctatetraene.

Experimental Protocols
Step 1: Diels-Alder Reaction of Cyclooctatetraene and Maleic Anhydride

Reactants: Cyclooctatetraene (diene) and maleic anhydride (dienophile).

Solvent: Benzene.

Temperature: Room temperature.

Procedure: Cyclooctatetraene is reacted with maleic anhydride in benzene at room

temperature. The [4+2] cycloaddition proceeds to form the endo-adduct, a polycyclic

anhydride.[2]

Yield: Not explicitly stated in the reviewed literature.

Step 2: Photochemical [2+2] Cycloaddition

Reactant: The polycyclic anhydride adduct from Step 1.

Solvent: Acetone.

Procedure: The endo-adduct is dissolved in acetone and subjected to photochemical

irradiation to induce an intramolecular [2+2] cycloaddition. This step forms the characteristic

cage structure of the basketane framework.

Yield: Approximately 40%.[1]
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Step 3: Hydrolysis of the Caged Anhydride

Reactant: The caged anhydride from Step 2.

Reagent: Sodium carbonate solution.

Procedure: The anhydride is hydrolyzed with a solution of sodium carbonate to yield the

corresponding diacid.[2]

Yield: Not explicitly stated in the reviewed literature.

Step 4: Oxidative Decarboxylation to Basketene

Reactant: The diacid from Step 3.

Reagents: Lead tetraacetate in pyridine.

Procedure: The diacid undergoes oxidative decarboxylation upon treatment with lead

tetraacetate in pyridine to form the unsaturated intermediate, basketene.[2]

Yield: Not explicitly stated in the reviewed literature.

Step 5: Hydrogenation to Basketane

Reactant: Basketene.

Catalyst: Palladium on carbon (Pd/C).

Procedure: The double bond in basketene is saturated via catalytic hydrogenation using a

palladium on carbon catalyst to yield the final product, basketane.[2]

Yield: Not explicitly stated in the reviewed literature.

Synthetic Route 2: From 1,4-Benzoquinone and
Cyclohexa-1,3-diene
An alternative and reportedly higher-yielding synthesis of basketane begins with 1,4-

benzoquinone and cyclohexa-1,3-diene.
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Experimental Workflow: Synthesis of Basketane from
1,4-Benzoquinone
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Caption: Workflow for the synthesis of basketane starting from 1,4-benzoquinone.

Experimental Protocols
Step 1: Synthesis of 2,5-Dibromo-1,4-benzoquinone

Reactant: 1,4-Benzoquinone.

Procedure: 1,4-Benzoquinone is first converted to 2,5-dibromo-1,4-benzoquinone.[1]

Yield: Not explicitly stated in the reviewed literature for this specific synthesis, however,

related procedures report high yields.

Step 2: Diels-Alder Reaction

Reactants: 2,5-Dibromo-1,4-benzoquinone and cyclohexa-1,3-diene.

Procedure: A Diels-Alder reaction between 2,5-dibromo-1,4-benzoquinone and cyclohexa-

1,3-diene forms a polycyclic diketone.[1]

Yield: Not explicitly stated in the reviewed literature.

Step 3: Photoisomerization

Reactant: The polycyclic diketone from Step 2.

Procedure: The diketone undergoes photoisomerization to yield 1,6-

dibromopentacyclo[6.4.0.03,6.04,12.05,9]dodeca-2,7-dione.[1]

Yield: Not explicitly stated in the reviewed literature.
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Step 4: Pseudo-Favorskii Rearrangement

Reactant: The dibromopentacyclic dione from Step 3.

Reagent: 25% aqueous solution of sodium hydroxide.

Procedure: The dione undergoes a pseudo-Favorskii rearrangement in the presence of a

strong base to give a dicarboxylic acid.[1]

Yield: Not explicitly stated in the reviewed literature.

Step 5: Modified Hunsdiecker Reaction

Reactant: The dicarboxylic acid from Step 4.

Procedure: The dicarboxylic acid is decarboxylated via a modified Hunsdiecker reaction to

afford a dibromide intermediate.[1]

Yield: Not explicitly stated in the reviewed literature.

Step 6: Reductive Debromination

Reactant: The dibromide from Step 5.

Reagent: Tributyltin hydride.

Procedure: The final step involves the reductive debromination of the dibromide intermediate

with tributyltin hydride to yield basketane.[1]

Overall Yield: The overall yield for this route, relative to the starting material cyclohexa-1,3-

diene, is 11%.[1]

Quantitative Data Summary
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Synthetic Route Step Reported Yield

From Cyclooctatetraene and

Maleic Anhydride

Photochemical [2+2]

Cycloaddition
40%

From 1,4-Benzoquinone and

Cyclohexa-1,3-diene
Overall Yield 11%

Reaction Mechanism: Diels-Alder Reaction
The Diels-Alder reaction is a concerted, pericyclic reaction that proceeds through a cyclic

transition state. It involves the [4+2] cycloaddition of a conjugated diene with a dienophile to

form a six-membered ring. The reaction is stereospecific, with the stereochemistry of the

reactants being retained in the product.

Reactants

Transition State ProductDiene
(4π electrons)

Cyclic Transition State

[4+2]

Dienophile
(2π electrons)

Cyclohexene Adduct
New σ-bonds formed
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Caption: Generalized mechanism of the Diels-Alder reaction.

Conclusion
The synthesis of basketane can be successfully achieved through multi-step reaction

sequences, with the Diels-Alder reaction serving as a critical step in the construction of the

polycyclic framework. While the route starting from 1,4-benzoquinone and cyclohexa-1,3-diene

offers a better overall yield, both methods provide viable pathways to this intriguing cage

compound. The detailed protocols and workflows presented here offer a comprehensive guide
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for researchers interested in the synthesis and further investigation of basketane and its

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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